Cas no 792969-69-8 (tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride)

• Product Name: tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• CAS No: 792969-69-8
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD13191714
• CID: 836551
• PubChem ID: 51051651
• Update Time: 2025-05-20

tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-1-Boc-2,5-dimethylpiperazine hydrochloride
• (2R,5S)-1-Boc-2,5-dimethylpiperazine
• (2R,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• Tert-butyl (2r,5s)-2,5-dimethylpiperazine-1-carboxylate,hydrochloride
• tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• MFCD13191714
• tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate HCl
• CS-0058602
• P17099
• rel-(2R,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate;hydrochloride
• MFCD14705175
• AC-30977
• tert-butyl (2R,5S)-rel-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• (2R,5S)-1-BOC-2,5-DIMETHYLPIPERAZINE HCL
• AS-34855
• tert-butyl(2R,5S)-2,5-dimethylpiperazine-1-carboxylatehydrochloride
• AKOS015924276
• SCHEMBL20994295
• 1523541-79-8
• (2R,5S)-tert-butyl 2,5-dimethylpiperazine-1-car
• 792969-69-8
• 1-Piperazinecarboxylic acid, 2,5-dimethyl-, 1,1-dimethylethyl ester, monohydrochloride, (2R,5S)-rel- (9CI)

• MDL： MFCD13191714
• Inchi： 1S/C11H22N2O2.ClH/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5;/h8-9,12H,6-7H2,1-5H3;1H/t8-,9+;/m0./s1
• InChI Key： TWALJKZSNHQOBH-OULXEKPRSA-N
• SMILES： C(N1C[C@H](C)NC[C@H]1C)(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 250.14500
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.67240

Additional information on tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride

Introduction to Tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate Hydrochloride (CAS No. 792969-69-8)

Tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 792969-69-8, this compound represents a derivative of piperazine, which is a key structural motif in many bioactive molecules. The presence of a tert-butyl group and two methyl groups at the 2 and 5 positions of the piperazine ring contributes to its unique chemical properties and potential biological activities.

The compound’s structure is designed to enhance its solubility and stability, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. In recent years, there has been growing interest in piperazine derivatives due to their role as pharmacophores in various therapeutic applications. The specific modification of tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride allows for fine-tuning of its interactions with biological targets, which is crucial for developing drugs with high efficacy and low toxicity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been shown to interact with various neurotransmitter systems, making them candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The hydrochloride salt form of tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride enhances its bioavailability and ensures better pharmacokinetic properties, which are essential for therapeutic success.

Recent studies have highlighted the importance of optimizing the structure of piperazine derivatives to improve their pharmacological profiles. For instance, modifications at the 1-position of the piperazine ring can significantly alter the compound’s binding affinity to specific receptors. This has led to the development of novel compounds that exhibit enhanced selectivity and reduced side effects. The work done by researchers at leading pharmaceutical companies has demonstrated that tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride holds great promise in this area.

The synthesis of tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The use of chiral catalysts and protecting groups has enabled researchers to achieve the desired stereochemical configuration, thereby enhancing the compound’s biological activity.

In addition to its potential in neurological therapies, tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride has shown promise in other therapeutic areas as well. For example, it has been investigated as a precursor in the synthesis of compounds that target infectious diseases. The structural features of this molecule make it a versatile building block for creating novel antimicrobial agents. This versatility underscores its importance in drug discovery efforts.

The safety profile of tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride is another critical factor that has been thoroughly evaluated. Preclinical studies have demonstrated that the compound exhibits low toxicity at relevant doses, making it suitable for further development into a therapeutic agent. These studies have included assessments of acute toxicity, chronic toxicity, and genotoxicity, all of which have provided reassuring data on its safety.

The regulatory landscape for approving new pharmaceuticals continues to evolve, and compounds like tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride must meet stringent criteria to gain approval for clinical use. Researchers are working closely with regulatory agencies to ensure that all necessary data are compiled and submitted in compliance with guidelines. This collaborative approach is essential for bringing new treatments to market efficiently.

The future prospects for tert-butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride are bright, with ongoing research aimed at expanding its applications and improving its properties further. Innovations in synthetic chemistry and drug design are expected to yield even more effective derivatives with enhanced therapeutic benefits. As our understanding of biological systems grows, so too will the potential uses for this versatile compound.